N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea: A Technical Monograph on Diarylurea Scaffolds
N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea: A Technical Monograph on Diarylurea Scaffolds
Executive Summary
N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea (also known as 1-(4-acetylphenyl)-3-(3-chlorophenyl)urea) represents a critical structural motif in medicinal chemistry, specifically within the diarylurea class. This scaffold is renowned for its dual utility as a Type II kinase inhibitor pharmacophore in oncology and as a cytokinin mimic in agrochemistry.
This guide provides a comprehensive technical analysis of the compound's chemical structure, synthesis, and biological properties. It is designed for researchers investigating structure-activity relationships (SAR) in kinase drug discovery (e.g., VEGFR, p38 MAPK, Raf) and plant growth regulation.
Chemical Structure & Properties[1][2][3][4][5][6]
Identity & Physicochemical Profile
The compound consists of two phenyl rings linked by a urea bridge. The electronic environment is modulated by an electron-withdrawing acetyl group at the para-position of one ring and a lipophilic chlorine atom at the meta-position of the other.
| Property | Value / Description |
| IUPAC Name | 1-(4-acetylphenyl)-3-(3-chlorophenyl)urea |
| CAS Number | 545353-41-1 |
| Molecular Formula | C₁₅H₁₃ClN₂O₂ |
| Molecular Weight | 288.73 g/mol |
| SMILES | CC(=O)c1ccc(NC(=O)Nc2cccc(Cl)c2)cc1 |
| LogP (Predicted) | ~3.2 - 3.5 (Lipophilic) |
| H-Bond Donors | 2 (Urea NH groups) |
| H-Bond Acceptors | 2 (Urea Carbonyl, Acetyl Carbonyl) |
| Solubility | Low in water; Soluble in DMSO, DMF, THF |
Structural Analysis[5]
-
The Urea Bridge: The central -NH-CO-NH- moiety is planar due to resonance delocalization. It serves as a rigid linker that orients the two aromatic rings.
-
Electronic Effects:
-
4-Acetyl Group: A strong electron-withdrawing group (EWG) at the para position increases the acidity of the adjacent urea proton. This enhances the hydrogen-bond donating capability of the urea, which is critical for binding to the "Glu-out" or "Asp-out" residues in kinase active sites.
-
3-Chloro Group: The meta-chlorine atom provides lipophilicity and fills hydrophobic pockets (e.g., the gatekeeper region in kinases) without imposing the steric clash often seen with ortho substituents.
-
Synthesis Methodology
Retrosynthetic Analysis
The most efficient route to unsymmetrical diarylureas is the nucleophilic addition of an aniline derivative to an aryl isocyanate. This method is preferred over phosgene-based routes due to milder conditions and higher yields.
Pathway: 4-Aminoacetophenone + 3-Chlorophenyl isocyanate → N-(4-acetylphenyl)-N'-(3-chlorophenyl)urea
Detailed Experimental Protocol
Note: All reactions should be performed in a fume hood due to the toxicity of isocyanates.
Reagents:
-
4-Aminoacetophenone (1.0 eq)
-
3-Chlorophenyl isocyanate (1.1 eq)
-
Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)
-
Hexane (for precipitation)
Step-by-Step Procedure:
-
Preparation: Dissolve 4-Aminoacetophenone (10 mmol, 1.35 g) in anhydrous DCM (20 mL) in a round-bottom flask equipped with a magnetic stir bar. Ensure the system is under an inert atmosphere (N₂ or Ar) to prevent isocyanate hydrolysis.
-
Addition: Add 3-Chlorophenyl isocyanate (11 mmol, 1.69 g) dropwise to the stirring solution at room temperature (25°C).
-
Observation: A precipitate typically begins to form within 10–30 minutes as the urea product is less soluble than the starting materials.
-
-
Reaction: Stir the mixture for 4–12 hours. Monitor progress via Thin Layer Chromatography (TLC) using 1:1 Hexane:Ethyl Acetate. The starting aniline spot should disappear.
-
Work-up:
-
If a solid has formed: Filter the precipitate under vacuum. Wash the filter cake with cold DCM (2 x 5 mL) followed by Hexane (2 x 10 mL) to remove unreacted isocyanate.
-
If no solid forms: Concentrate the solvent to ~5 mL under reduced pressure, then add Hexane (20 mL) to induce precipitation.
-
-
Purification: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture if high purity (>99%) is required for biological assays.
-
Drying: Dry the solid in a vacuum oven at 50°C for 4 hours.
Visualization of Synthesis Logic
Figure 1: Reaction pathway for the synthesis of the target diarylurea via isocyanate addition.
Biological Mechanism & Applications[6]
Kinase Inhibition (Type II)
Diarylureas are the scaffold backbone for several approved kinase inhibitors (e.g., Sorafenib, Regorafenib). They typically function as Type II inhibitors , binding to the kinase in its inactive (DFG-out) conformation.[1]
-
Mechanism: The urea moiety acts as a "hydrogen bond anchor."
-
The two NH protons form H-bonds with the conserved Glutamate (Glu) residue in the αC-helix and the Aspartate (Asp) of the DFG motif.
-
The 3-chlorophenyl ring occupies the hydrophobic pocket created by the movement of the activation loop.
-
The 4-acetylphenyl group extends towards the solvent front or interacts with the hinge region.
-
Cytokinin Activity
Substituted diarylureas (e.g., Thidiazuron) exhibit strong cytokinin-like activity in plant tissue culture.
-
Mechanism: They inhibit Cytokinin Oxidase/Dehydrogenase (CKX), the enzyme responsible for degrading natural cytokinins, or bind directly to cytokinin receptors (HKs).
-
SAR Note: Electron-withdrawing groups (like acetyl and chloro) on the phenyl rings often enhance biological potency by preventing rapid metabolic degradation.
Visualization of Kinase Binding Mode
Figure 2: Schematic representation of the diarylurea binding mode in a typical kinase active site.
Characterization & Validation
To ensure scientific integrity, the synthesized compound must be validated using the following analytical parameters.
Proton NMR (¹H NMR) - Predicted Shifts (DMSO-d₆)
-
δ 9.0–9.5 ppm (2H, s): Two broad singlets corresponding to the urea NH protons. The NH adjacent to the electron-poor 4-acetyl ring will likely be more downfield.
-
δ 7.9 ppm (2H, d): Protons ortho to the acetyl group (deshielded).
-
δ 7.6 ppm (2H, d): Protons meta to the acetyl group.
-
δ 7.7 ppm (1H, s): Proton at position 2 of the 3-chlorophenyl ring.
-
δ 7.2–7.4 ppm (3H, m): Remaining protons on the 3-chlorophenyl ring.
-
δ 2.5 ppm (3H, s): Methyl protons of the acetyl group.
Mass Spectrometry (ESI-MS)
-
Expected [M+H]⁺: 289.05 m/z
-
Expected [M-H]⁻: 287.04 m/z
-
Isotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks due to the ³⁵Cl/³⁷Cl isotopes.
IR Spectroscopy
-
3250–3350 cm⁻¹: N-H stretch (medium, broad).
-
1680 cm⁻¹: C=O stretch (Acetyl ketone).
-
1640–1650 cm⁻¹: C=O stretch (Urea amide I).
References
-
Wilhelm, S. et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery. Link
- Dumas, J. (2000). Protein kinase inhibitors: emerging pharmacophores with a new mechanism of action.
- Bruce, I. et al. (2004). Bioactive Phenylureas as Kinase Inhibitors. Journal of Medicinal Chemistry.
- Mok, M.C. et al. (2000). Cytokinin activity of N-phenyl-N'-(2-chloro-4-pyridyl)
-
BindingDB. (2024). Entry for 1-(4-acetylphenyl)-3-(4-chlorophenyl)urea and analogs. Link
-
Sigma-Aldrich. (2024). Product Specification: N-(4-ACETYLPHENYL)-N'-(3-CHLOROPHENYL)UREA. Link
